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Compound of Interest

Compound Name: ATTO 590 amine

Cat. No.: B12378153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of ATTO 590
amine, a fluorescent label widely used in life sciences for applications such as labeling of DNA,

RNA, and proteins.[1][2] Proper preparation and storage of these stock solutions are crucial for

ensuring the reliability and reproducibility of experimental results.

Introduction to ATTO 590 Amine
ATTO 590 is a rhodamine-based fluorescent dye characterized by its strong absorption, high

fluorescence quantum yield, and excellent thermal and photostability.[1][2] These properties

make it particularly suitable for single-molecule detection, high-resolution microscopy, and

other demanding fluorescence applications.[1][2][3] The amine-functionalized version of ATTO

590 allows for its covalent conjugation to various biomolecules.

Quantitative Data Summary
For accurate and reproducible experiments, it is essential to start with a precisely prepared

stock solution. The key properties of ATTO 590 amine are summarized in the table below.
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Property Value Reference

Molecular Weight (MW) 917 g/mol [1]

Excitation Wavelength (λabs) 593 nm [1]

Emission Wavelength (λfl) 622 nm [1]

Molar Extinction Coefficient

(εmax)
1.2 x 10^5 M-1 cm-1 [1]

Recommended Solvents

Anhydrous Dimethylformamide

(DMF) or Dimethylsulfoxide

(DMSO)

[1]

Recommended Storage (Solid)
-20°C, protected from light and

moisture
[4]

Recommended Storage (Stock

Solution)
-20°C, protected from light [4]

Experimental Protocol: Preparing ATTO 590 Amine
Stock Solution
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of ATTO
590 amine.

Materials:

ATTO 590 amine (solid form)

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO) of high purity

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Centrifuge
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Procedure:

Equilibration: Before opening, allow the vial containing the solid ATTO 590 amine to

equilibrate to room temperature for at least 15-20 minutes. This crucial step prevents the

condensation of moisture onto the hygroscopic dye, which can affect its stability and

reactivity.[1]

Weighing: Due to the small quantities typically used, it is often more practical to dissolve the

entire contents of the manufacturer's vial rather than attempting to weigh out a specific

amount. The following steps assume the use of a 1 mg vial.

Solvent Addition: Add the appropriate volume of anhydrous DMF or DMSO to the vial to

achieve the desired stock solution concentration. For a 10 mM stock solution from 1 mg of

ATTO 590 amine (MW = 917 g/mol ), add 109 µL of solvent.

Calculation: (1 mg / 917 g/mol ) / 10 mmol/L = 0.000109 L = 109 µL

Dissolution: Tightly cap the vial and vortex thoroughly until all the dye has completely

dissolved. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To minimize freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into smaller, single-use volumes in microcentrifuge tubes. Store these

aliquots at -20°C, protected from light. When stored properly, the solid dye is stable for at

least three years, while the stability of the stock solution may be reduced depending on the

solvent quality.[4]

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the ATTO 590 amine stock

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12378153?utm_src=pdf-body
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_590.pdf
https://www.benchchem.com/product/b12378153?utm_src=pdf-body
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/amine.pdf
https://www.benchchem.com/product/b12378153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Start: ATTO 590 Amine (Solid)

Equilibrate Vial to Room Temperature

Add Anhydrous DMF or DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C (Protected from Light)

Stock Solution Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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